N-(2-chloropyridin-4-yl)acetamide

• IUPAC Name: N-(2-chloropyridin-4-yl)acetamide
• InChI: InChI=1S/C7H7ClN2O/c1-5(11)10-6-2-3-9-7(8)4-6/h2-4H,1H3,(H,9,10,11)
• InChI Key: DFUPWNHYRNYOHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=NC=C1)Cl
• Molecular Formula: C7H7ClN2O
• DSSTOX Substance ID: DTXSID60365980
• Molecular Weight: 170.59 g/mol
• CAS No.: 13602-82-9

Description

“N-(2-chloropyridin-4-yl)acetamide” is a chemical compound with the molecular formula C7H7ClN2O. It is a pharmaceutical intermediate and belongs to the class of heterocyclic compounds.

Synthesis Analysis

The synthesis of “this compound” involves several steps. One method involves the reaction of this compound with potassium hydroxide in acetone at room temperature for 2 hours. Another method involves heating a mixture of this compound and l-(2-propyl-)pirhoerazine in DMF to 150°C for 4 hours.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring attached to an acetamide group. The molecular weight of the compound is 170.596.

Physical And Chemical Properties Analysis

“this compound” has a density of 1.3±0.1 g/cm3 and a boiling point of 369.9±27.0 °C at 760 mmHg. The compound is solid at room temperature. It has a flash point of 177.5±23.7 °C.

Scientific Research Applications

• Tautomerism Study : A study by Katritzky & Ghiviriga (1995) on the tautomerism of 2-acylaminopyridines using NMR techniques showed that N-(pyridin-2-yl)acetamide exists as the amide tautomer-rotamer in various solutions. This research confirms patterns of heteroaromatic tautomerism and illustrates the utility of the SIMPLE technique in tautomerism studies (Katritzky & Ghiviriga, 1995).

• Synthesis and Biological Assessment : Karpina et al. (2019) developed a method for synthesizing novel acetamides, starting from commercially available 2-chloropyridine carboxylic acids. The synthesized compounds were assessed for their biological activity, highlighting the diverse applications of such acetamides in pharmacology (Karpina et al., 2019).

• Spectroscopic and Quantum Mechanical Studies : Mary et al. (2020) synthesized and studied the vibrational spectra and electronic properties of various bioactive benzothiazolinone acetamide analogs. Their research included photovoltaic efficiency modeling, suggesting potential applications in dye-sensitized solar cells and ligand-protein interactions (Mary et al., 2020).

• Vibrational Spectroscopic Signatures : Jenepha Mary et al. (2022) characterized the antiviral active molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide using Raman and Fourier transform infrared spectroscopy. The study highlights the compound's potential in antiviral applications and its pharmacokinetic properties (Jenepha Mary et al., 2022).

• Antiallergic Agents Research : Menciu et al. (1999) prepared a series of N-(pyridin-4-yl)-(indol-3-yl)acetamides and found one compound to be significantly potent as an antiallergic agent, demonstrating the potential of these compounds in allergy treatment (Menciu et al., 1999).

• Synthesis and Biological Activities of N-(thieno[2,3-b]pyridin-3-yl)acetamide Compounds : A study by Bing-se (2013) reported the design and synthesis of novel N-(thieno[2,3-b]pyridin-3-yl)acetamide compounds, showcasing their antifungal and insecticidal activities (Bing-se, 2013).

Safety and Hazards

“N-(2-chloropyridin-4-yl)acetamide” is considered hazardous. It is harmful by inhalation, in contact with skin, and if swallowed. Appropriate personal protective equipment should be worn when handling this compound.